Cas no 2137803-37-1 (Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate)

• Product Name: Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
• CAS No: 2137803-37-1
• MF: C₁₅H₂₉NO₂
• MW: 255.396264791489
• CID: 5751802
• PubChem ID: 165955357
• Update Time: 2023-11-14

Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-738123
• methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
• 2137803-37-1
• Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate

• Inchi： 1S/C15H29NO2/c1-5-15(2,3)12-8-6-11(7-9-12)13(10-16)14(17)18-4/h11-13H,5-10,16H2,1-4H3
• InChI Key： VBAKBFXAGRIJLT-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1CCC(CC1)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 255.219829168g/mol
• Monoisotopic Mass: 255.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.3Ų